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Introduction
Fine-grained Post-Training Quantization (FPTQ) is a novel method for compressing large

language models (LLMs), enabling their deployment in resource-constrained environments.[1]

[2][3][4] A key innovation within FPTQ is the application of logarithmic equalization to the

activations of specific, challenging layers within the model.[1][2][3][4] This technique, combined

with fine-grained weight quantization, allows for a W4A8 (4-bit weights, 8-bit activations)

quantization scheme that maintains high model performance without the need for costly

retraining.[2][3][5] These application notes provide a detailed overview of the principles behind

logarithmic equalization in FPTQ, protocols for its implementation, and quantitative data from

relevant studies.

Principle of Logarithmic Equalization in FPTQ
In the context of post-training quantization, a significant challenge arises from "intractable

layers" where activation values have a wide dynamic range. Standard quantization methods

struggle with these layers, leading to substantial performance degradation. FPTQ addresses

this by employing a layer-wise activation quantization strategy that includes a novel logarithmic

equalization for these problematic layers.[2][3]
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The core idea is to apply a logarithmic function to the activation values, which compresses the

range of high-magnitude values while expanding the range of low-magnitude values. This

makes the distribution of activations more uniform and amenable to quantization. The FPTQ
method specifically applies this logarithmic equalization when the range of activations in a

given layer falls between 15 and 150.[5] For layers with activation ranges outside this window,

a per-token dynamic quantization approach is used as a fallback.[5] The quantization scaling

factor for the equalized activations is determined based on a logarithmic function of the

maximum activation values.[5]

Logical Flow of FPTQ with Logarithmic Equalization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://openreview.net/forum?id=ykhRO1mAg3
https://openreview.net/forum?id=ykhRO1mAg3
https://openreview.net/forum?id=ykhRO1mAg3
https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input

FPTQ Process

Pre-trained LLM

Layer-wise Analysis

Calibration Dataset

Identify Intractable Layers

Logarithmic Equalization

Range in [15, 150]

Per-token Dynamic Quantization

Range outside [15, 150]

Fine-grained Weight Quantization

Quantized LLM (W4A8)

Click to download full resolution via product page

Caption: Workflow of the FPTQ process, highlighting the conditional application of logarithmic

equalization.

Experimental Protocols
The following protocols are synthesized from the methodologies described in the FPTQ
research papers and general post-training quantization workflows.
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Environment Setup
Objective: To prepare the necessary computational environment and libraries.

Protocol:

Install a deep learning framework such as PyTorch.

Install the Hugging Face transformers library for model loading and manipulation.

Install libraries for quantization, such as bitsandbytes (for baseline comparisons) and any

available FPTQ-related packages.

Ensure access to a CUDA-enabled GPU for efficient model processing.

Model and Calibration Dataset Preparation
Objective: To load a pre-trained LLM and a representative dataset for calibration.

Protocol:

Load a pre-trained large language model (e.g., LLaMA, BLOOM) using the transformers

library.

Select a calibration dataset that is representative of the data the model will encounter in the

target application. A subset of a common dataset like C4 or WikiText is often used.

The calibration process involves feeding a small, carefully selected set of input data through

the original model to observe the resulting activation values.[6] The goal is to gather statistics

about the activation distributions to inform the quantization process.[7]

FPTQ Implementation Protocol
Objective: To apply the FPTQ method, including logarithmic equalization, to the loaded model.

Protocol:

Iterate Through Model Layers: Process the model layer by layer to apply a tailored

quantization strategy.
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Activation Range Analysis: For each layer, pass the calibration dataset through the model

and record the minimum and maximum activation values to determine the dynamic range.

Conditional Logarithmic Equalization:

If the activation range for a layer is between 15 and 150, apply logarithmic equalization to

the activations. The scaling factor for quantization is then calculated based on a log

function of the maximum activation values.

If the activation range is outside of this window, apply a standard per-token dynamic

quantization to the activations.

Fine-grained Weight Quantization: Apply group-wise quantization to the model's weights.

This involves dividing the weight tensors into smaller groups and quantizing each group

independently to 4-bit integers.

Generate Quantized Model: Save the modified model with the quantized weights and the

necessary information for on-the-fly activation quantization.
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Caption: Decision logic for applying logarithmic equalization within a layer.

Quantitative Data and Performance Benchmarks
The effectiveness of FPTQ has been demonstrated on various LLMs and benchmarked against

other quantization methods. The following tables summarize the performance of FPTQ in terms

of perplexity (a measure of language model quality; lower is better) and task-specific accuracy.

Table 1: Perplexity on WikiText2 for LLaMA Models

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15621169?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/product/b15621169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model Original (FP16)
SmoothQuant
(W8A8)

FPTQ (W4A8)

LLaMA-7B 5.34 5.35 5.34

LLaMA-13B 4.75 4.76 4.75

LLaMA-30B 4.02 4.03 4.02

LLaMA-65B 3.65 3.67 3.66

Data sourced from FPTQ research submissions.

Table 2: Zero-shot Accuracy on Common Sense
Reasoning Tasks

Model Task Original (FP16)
SmoothQuant
(W8A8)

FPTQ (W4A8)

LLaMA-7B PIQA 78.4 78.3 78.5

HellaSwag 78.8 78.6 78.7

WinoGrande 72.4 72.0 72.2

LLaMA-13B PIQA 80.0 79.9 80.0

HellaSwag 81.3 81.1 81.2

WinoGrande 75.8 75.3 75.6

Data sourced from FPTQ research submissions.

Conclusion
FPTQ with logarithmic equalization presents a compelling solution for the efficient deployment

of large language models. By strategically applying logarithmic compression to the activations

of challenging layers, FPTQ achieves a W4A8 quantization scheme with minimal to no

performance degradation. The provided protocols and quantitative data serve as a guide for

researchers and developers looking to implement and evaluate this advanced quantization

technique. The ability to significantly reduce the memory and computational footprint of LLMs,
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as demonstrated by FPTQ, is a critical step towards their broader application in diverse

scientific and industrial domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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